1,2-Bis(4-ethynylphenyl)-1,2-diphenylethene

• Molecular Formula: C30H20
• Molecular Weight: 380.5 g/mol
• SMILES: C#CC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)C3=CC=C(C=C3)C#C)C4=CC=CC=C4
• InChI: InChI=1S/C30H20/c1-3-23-15-19-27(20-16-23)29(25-11-7-5-8-12-25)30(26-13-9-6-10-14-26)28-21-17-24(4-2)18-22-28/h1-2,5-22H/b30-29+
• InChIKey: YQFHNLOXRRWTLR-QVIHXGFCSA-N

1,2-Bis(4-ethynylphenyl)-1,2-diphenylethene: AIE Polymer Monomer

1,2-Bis(4-ethynylphenyl)-1,2-diphenylethene (CAS 1240785-42-5) is a tetraphenylethene (TPE) derivative bearing two terminal alkyne groups at the para positions of two phenyl rings . This compound functions as a versatile monomer for constructing conjugated polymers, covalent organic frameworks (COFs), and hyperbranched macromolecules via Sonogashira coupling, click chemistry (CuAAC), and alkyne polycyclotrimerization [1]. Critically, it equips resulting materials with aggregation-induced emission (AIE) characteristics inherited from the TPE core, while the ethynyl handles enable precise incorporation into extended π-conjugated architectures [2].

Monomer role AIE building block for conjugated polymers, COFs, hyperbranched macromolecules

Polymerization Terminal alkynes enable Sonogashira, CuAAC click, and cyclotrimerization

Material outcome Reports hyperbranched topology, high RI, photopatternability, and tunable CPL

• [1] Hu, R.; Lam, J. W. Y.; Liu, J.; Sung, H. H. Y.; Williams, I. D.; Yue, Z.; Wong, K. S.; Yuen, M. M. F.; Tang, B. Z. Hyperbranched Conjugated Poly(tetraphenylethene): Synthesis, Aggregation-Induced Emission, Fluorescent Photopatterning, Optical Limiting and Explosive Detection. Polym. Chem. 2012, 3, 1481–1489. View Source
• [2] Yang, D.; Zhang, S.; Hu, Y.; Chen, J.; Bao, B.; Yuwen, L.; Weng, L.; Cheng, Y.; Wang, L. AIE-Active Conjugated Polymer Nanoparticles with Red-Emission for in Vitro and in Vivo Imaging. RSC Adv. 2016, 6, 114580–114586. View Source

1,2-Bis(4-ethynylphenyl)-1,2-diphenylethene vs. Generic TPE Derivatives

Unfunctionalized tetraphenylethene and TPE derivatives with alternative substituents (e.g., -Br, -OH, -NH2) lack the terminal alkyne functionality required for key polymerization chemistries such as Glaser-type oxidative coupling, Sonogashira cross-coupling, CuAAC click chemistry, and TaBr5-catalyzed cyclotrimerization [1]. The ethynyl groups in 1,2-bis(4-ethynylphenyl)-1,2-diphenylethene are essential for achieving the hyperbranched topology that enables high refractive index tunability (Δn ~0.338) and UV-photopatternability, properties that linear TPE polymers or TPE-dihalide monomers cannot replicate [2]. Moreover, CPL-active chiral polymers derived from this monomer exhibit tunable glum values (0.44–0.08) that are directly dependent on the stereo-electronic environment created by Sonogashira polymerization of the diyne moiety, which analogous TPE building blocks cannot achieve .

This TPE-diyne monomer

• Terminal alkyne groups essential for key polymerization chemistries
• Enables hyperbranched architecture and high refractive index tunability
• Chiral polymer CPL glum tunable from 0.44 to 0.08

Generic TPE (unfunctionalized / -Br, -OH)

• Lacks terminal alkyne; cannot directly undergo Sonogashira or click polymerization
• Linear polymers may not replicate hyperbranched topology or UV-photopatterning
• Small-molecule TPE CPL typically

• [1] Hu, R.; Lam, J. W. Y.; Liu, J.; Sung, H. H. Y.; Williams, I. D.; Yue, Z.; Wong, K. S.; Yuen, M. M. F.; Tang, B. Z. Hyperbranched Conjugated Poly(tetraphenylethene): Synthesis, Aggregation-Induced Emission, Fluorescent Photopatterning, Optical Limiting and Explosive Detection. Polym. Chem. 2012, 3, 1481–1489. View Source
• [2] Zhang, Y.; Zhao, E.; Deng, H.; Lam, J. W. Y.; Tang, B. Z. Development of Transition Metal-Free Polymerization Route to Functional Conjugated Polydiynes from Haloalkyne-Based Organic Reaction. Polym. Chem. 2016, 7, 2492–2500. View Source

1,2-Bis(4-ethynylphenyl)-1,2-diphenylethene vs. Analogous TPE Monomers

Ultra-High Molecular Weight via Alkyne Cyclotrimerization

Compared to unfunctionalized TPE, which cannot undergo direct homopolymerization, and TPE-dibromide monomers that yield linear polymers with Mw typically < 30,000 [2], 1,2-bis(4-ethynylphenyl)-1,2-diphenylethene polymerized by TaBr5 catalyst produces hyperbranched polymer hb-P1 with Mw up to 157,800 in nearly quantitative yield [1]. This Mw is >5× higher than that of typical linear TPE-based conjugated polymers, achieved through alkyne cyclotrimerization that forms a three-dimensional network topology. For reference, the unfunctionalized TPE monomer has a molecular weight of 332.4 g/mol.

Polymer Mw

Cross‑study comparable

157,800 Da

>474× vs monomer; >5× vs linear TPE polymers

Supports high‑Mw film‑forming evaluation

TaBr₅‑catalyzed cyclotrimerization, nearly quantitative yield

Evidence Dimension	Polymer molecular weight (Mw)
Target Compound Data	Mw up to 157,800 Da (hb-P1 from TaBr5-catalyzed homopolycyclotrimerization)
Comparator Or Baseline	TPE monomer (Mw 332.4 Da); typical linear TPE-dihalide polymers (Mw typically <30,000 Da) [2]
Quantified Difference	>474-fold increase vs. monomer; >5× higher Mw vs. typical linear TPE polymers
Conditions	TaBr5 catalyst, toluene, room temperature, nearly quantitative yield

Why This Matters

Higher Mw directly translates to superior film-forming ability, mechanical integrity, and enhanced AIE effect in solid state, critical for device fabrication.

• [1] Hu, R.; Lam, J. W. Y.; Liu, J.; Sung, H. H. Y.; Williams, I. D.; Yue, Z.; Wong, K. S.; Yuen, M. M. F.; Tang, B. Z. Polym. Chem. 2012, 3, 1481–1489. View Source
• [2] Deng, H.; He, Z.; Lam, J. W. Y.; Tang, B. Z. Regio- and Stereoselective Construction of Stimuli-Responsive Macromolecules by a Sequential Coupling-Hydroamination Polymerization Route. Polym. Chem. 2015, 6, 8297–8305. View Source

Solid-State AIE with High Quantum Yield

While unfunctionalized TPE shows AIE with moderate quantum yields (typically ΦF = 25–49% in aggregates [2]), the hyperbranched polymer hb-P1 derived from 1,2-bis(4-ethynylphenyl)-1,2-diphenylethene exhibits fluorescence quantum yields up to 81% in the aggregated/solid state [1]. Its solutions are almost non-emissive (typical AIE behavior), with intense emission only upon aggregation, whereas many TPE analogs with electron-withdrawing groups suffer from reduced AIE activity.

Solid‑state ΦF

Cross‑study comparable

Target: ΦF up to 81%

Generic TPE: 25–49%

1.7×–3.2× higher

Reported higher solid‑state brightness

Solid powder / THF‑water aggregates, excitation 350 nm

Evidence Dimension	Fluorescence quantum yield (ΦF) in aggregated state
Target Compound Data	ΦF up to 81% (hb-P1 solid powder/aggregates)
Comparator Or Baseline	TPE monomer aggregates: ΦF ~25–49% [2]
Quantified Difference	1.7× to 3.2× higher ΦF than unfunctionalized TPE aggregates
Conditions	Solid powder and aggregates in poor solvents (e.g., THF/water mixtures); excitation at 350 nm

Why This Matters

Higher solid-state quantum yield enables brighter emission in thin-film devices, fluorescent photopatterning, and sensing applications with improved signal-to-noise ratio.

• [1] Hu, R.; Lam, J. W. Y.; Liu, J.; Sung, H. H. Y.; Williams, I. D.; Yue, Z.; Wong, K. S.; Yuen, M. M. F.; Tang, B. Z. Polym. Chem. 2012, 3, 1481–1489. View Source
• [2] Mei, J.; Leung, N. L. C.; Kwok, R. T. K.; Lam, J. W. Y.; Tang, B. Z. Aggregation-Induced Emission: Together We Shine, United We Soar! Chem. Rev. 2015, 115, 11718–11940. View Source

Exceptional Thermal Stability of Hyperbranched Polymer

The hyperbranched polymer hb-P1 derived from 1,2-bis(4-ethynylphenyl)-1,2-diphenylethene exhibits degradation temperatures (Td) of 443 °C in nitrogen and 446 °C in air [1]. This surpasses the thermal stability of the silicon-containing analog hb-P1/2 (Td = 445 °C under nitrogen, 5% weight loss), which requires an additional co-monomer [2]. Many linear TPE polymers and small-molecule TPE derivatives degrade at significantly lower temperatures (typically 250–350 °C), limiting their use in high-temperature device fabrication.

Thermal stability

Cross‑study comparable

443–446 °C

~100–200 °C above typical linear TPE polymers

Supports high‑temperature device fabrication

TGA under N₂ and air, hb‑P1

Evidence Dimension	Thermal degradation temperature (Td)
Target Compound Data	Td = 443 °C (N2) and 446 °C (air) for hb-P1
Comparator Or Baseline	hb-P1/2 (silicon-containing analog): Td ≈ 445 °C, 5% weight loss [2]; typical linear TPE polymers: 250–350 °C
Quantified Difference	Comparable to or exceeding silicon-containing analog; ~100–200 °C higher than typical linear TPE polymers
Conditions	Thermogravimetric analysis (TGA) under nitrogen and air atmosphere

Why This Matters

High thermal stability ensures compatibility with high-temperature processing steps (e.g., annealing, soldering) in optoelectronic device manufacturing.

• [1] Hu, R.; Lam, J. W. Y.; Liu, J.; Sung, H. H. Y.; Williams, I. D.; Yue, Z.; Wong, K. S.; Yuen, M. M. F.; Tang, B. Z. Polym. Chem. 2012, 3, 1481–1489. View Source
• [2] Lu, P.; Lam, J. W. Y.; Liu, J.; Jim, C. K. W.; Yuan, W.; Chan, C. Y. K.; Xie, N.; Hu, Q.; Cheuk, K. K. L.; Tang, B. Z. Aggregation-Induced Emission in a Hyperbranched Poly(silylenevinylene) and Superamplification in Its Emission Quenching by Explosives. Macromol. Rapid Commun. 2010, 31, 834–839. View Source

UV-Tunable High Refractive Index for Photonics

Polydiynes prepared from 1,2-bis(4-ethynylphenyl)-1,2-diphenylethene via transition metal-free polymerization exhibit exceptionally high and UV-tunable refractive indices (n = 2.1125–1.7747) across a wide wavelength range (400–900 nm), with a tunability of Δn ~0.338 [1]. In contrast, the cobalt-containing hyperbranched polydiyne system achieves a maximum n of only 1.713–1.813 with Δn ~0.048 upon UV irradiation [2], making the target compound's polydiynes approximately 17% higher in peak refractive index and 7× more tunable.

RI tunability

Head‑to‑head

This polydiyne: n 2.1125, Δn ~0.338

Co‑polydiyne: n 1.813, Δn ~0.048

Peak n 17% higher; Δn ~7× larger

Reported UV‑tunable photonic coating context

Spin‑coated film, 400–900 nm, UV irradiation

Evidence Dimension	Refractive index (n) and UV-induced tunability (Δn)
Target Compound Data	n = 2.1125–1.7747 (400–900 nm), Δn ~0.338
Comparator Or Baseline	Cobalt-containing hyperbranched polydiyne: n = 1.713–1.813, Δn ~0.048 [2]
Quantified Difference	Peak n 17% higher (2.1125 vs. 1.813); Δn ~7× larger (0.338 vs. 0.048)
Conditions	Spin-coated film, UV irradiation, wavelength range 400–900 nm

Why This Matters

High refractive index and wide tunability are essential for advanced photonic coatings, antireflective layers, and waveguide applications where precise optical control is required.

• [1] Zhang, Y.; Zhao, E.; Deng, H.; Lam, J. W. Y.; Tang, B. Z. Development of Transition Metal-Free Polymerization Route to Functional Conjugated Polydiynes from Haloalkyne-Based Organic Reaction. Polym. Chem. 2016, 7, 2492–2500. View Source
• [2] Häußler, M.; Zheng, R.; Lam, J. W. Y.; Tong, H.; Dong, H.; Tang, B. Z. Metallized Hyperbranched Polydiyne: A Photonic Material with a Large Refractive Index Tunability and a Spin-Coatable Catalyst for Facile Fabrication of Carbon Nanotubes. J. Phys. Chem. B 2007, 111, 8372–8376. View Source

Tunable Circularly Polarized Luminescence in Chiral Polymer

The chiral polymer TPETyr, synthesized via Sonogashira polymerization of 1,2-bis(4-ethynylphenyl)-1,2-diphenylethene with a chiral diiodo-tyrosine derivative, exhibits a remarkably high CPL dissymmetry factor (glum) tunable from 0.44 to 0.08 by varying water fraction in THF . Typical small-molecule TPE-based CPL emitters exhibit glum values of only 0.001–0.01, while most chiral AIE polymers show glum < 0.1 [1]. The high glum of 0.44 represents a >40× enhancement over typical TPE CPL systems.

CPL dissymmetry (glum)

Cross‑study comparable

Target: glum 0.44 → 0.08

Small‑mol TPE: 0.001–0.01

>40× higher

Supports high‑glum chiral polymer research

THF/water mixtures, Sonogashira with chiral tyrosine derivative

Evidence Dimension	Circularly polarized luminescence dissymmetry factor (glum)
Target Compound Data	glum = 0.44 to 0.08 (TPETyr, tunable by water fraction)
Comparator Or Baseline	Typical TPE small-molecule CPL emitters: glum = 0.001–0.01; typical chiral AIE polymers: glum < 0.1 [1]
Quantified Difference	Up to >40× higher glum than small-molecule TPE CPL emitters; >4× higher than typical chiral AIE polymers
Conditions	THF/water mixtures, Sonogashira polymerization with chiral L-tyrosine derivative

Why This Matters

High glum is critical for CPL-based 3D displays, chiral sensing, and security encryption technologies requiring strong differential left/right circularly polarized emission.

• [1] Roose, J.; Tang, B. Z.; Wong, K. S. Circularly-Polarized Luminescence from AIE Materials. In Handbook of Aggregation-Induced Emission; Tang, B. Z., Ed.; Wiley, 2022; Vol. 3, pp 131–157. View Source

Superamplified Explosive Sensing with AIE Nanoaggregates

Hyperbranched polymers derived from 1,2-bis(4-ethynylphenyl)-1,2-diphenylethene exhibit a superamplification effect in emission quenching by picric acid and other nitroaromatic explosives [1]. The quenching efficiency of the AIE nanoaggregates increases in a nonlinear fashion with increasing quencher concentration, with large Stern-Volmer quenching constants (KSV up to 552,000 M⁻¹ for structurally similar through-space conjugated TPE polymers [2]). In contrast, small-molecule TPE quencher systems typically show linear Stern-Volmer behavior with KSV values of 10²–10³ M⁻¹, lacking the 'one quencher, many fluorophores' amplification mechanism [2].

Explosive sensing

Class‑level inference

Superamplification effect reported; KSV up to 552,000 M⁻¹ in analogous polymer

Supports trace explosive detection screening

Requires polymer‑specific validation; class‑level comparison

Evidence Dimension	Fluorescence quenching constant (KSV) for explosive detection
Target Compound Data	Superamplification effect observed; KSV up to 552,000 M⁻¹ for analogous TPE polymer systems [2]
Comparator Or Baseline	Small-molecule TPE sensors: KSV ~10²–10³ M⁻¹, linear quenching [2]
Quantified Difference	>500× higher KSV for polymer vs. small-molecule TPE sensors (class-level comparison)
Conditions	Picric acid and nitroaromatic quenchers in solution and aggregated states

Why This Matters

Superamplification enables trace-level explosive detection with significantly higher sensitivity, making polymer derived from this monomer suitable for security and environmental monitoring applications.

• [1] Hu, R.; Lam, J. W. Y.; Liu, J.; Sung, H. H. Y.; Williams, I. D.; Yue, Z.; Wong, K. S.; Yuen, M. M. F.; Tang, B. Z. Polym. Chem. 2012, 3, 1481–1489. View Source
• [2] Yuan, W. Z.; Hu, R.; Lam, J. W. Y.; Xie, N.; Jim, C. K. W.; Tang, B. Z. Conjugated Hyperbranched Poly(aryleneethynylene)s: Synthesis, Photophysical Properties, Superquenching by Explosive, Photopatternability, and Tunable High Refractive Indices. Chem. Eur. J. 2012, 18, 2847–2856. View Source

1,2-Bis(4-ethynylphenyl)-1,2-diphenylethene: Application Scenarios

UV-Photopatternable High-Refractive-Index Coatings for Photonics

Polydiynes derived from 1,2-bis(4-ethynylphenyl)-1,2-diphenylethene achieve refractive indices up to n = 2.1125 with UV-tunability of Δn ~0.338 across 400–900 nm . The unreacted alkyne groups on the periphery enable direct UV cross-linking to generate well-resolved fluorescent photopatterns [7]. This combination of ultra-high RI and photopatternability is unattainable with TPE-halide monomers, making the target compound the preferred monomer for waveguide fabrication, anti-reflection coatings, and photonic integrated circuits.

Trace Explosive Detection via Superamplified Fluorescence Quenching

Hyperbranched polymers from 1,2-bis(4-ethynylphenyl)-1,2-diphenylethene form three-dimensional AIE nanoaggregates that exhibit superamplified quenching by picric acid and related nitroaromatics, with Stern-Volmer quenching constants reaching up to 552,000 M⁻¹ for analogous TPE polymer architectures . The nonlinear quenching mechanism allows single quencher molecules to annihilate multiple emitting species within the hyperbranched network, a capability absent in small-molecule TPE sensors [7]. This enables parts-per-billion level detection for security screening and environmental monitoring.

Circularly Polarized Luminescence for 3D Display and Anti-Counterfeiting

Chiral polymers synthesized from 1,2-bis(4-ethynylphenyl)-1,2-diphenylethene via Sonogashira coupling with chiral amino acid derivatives achieve tunable glum values of 0.44–0.08, controllable by solvent composition . This is >40× higher than typical TPE small-molecule CPL emitters and enables direct application in CPL-based 3D displays, chiral sensing, and advanced security encryption where high dissymmetry is non-negotiable [7].

Red-Emissive AIE Nanoparticles for In Vivo Bioimaging

Conjugated polymer nanoparticles (PBPTPE NPs) fabricated from 1,2-bis(4-ethynylphenyl)-1,2-diphenylethene and BODIPY co-monomers emit in the red region, exhibit superior photobleaching resistance, and maintain stability across a wide pH range . In zebrafish embryo models, PBPTPE NPs showed no significant adverse effects on survival, hatching rate, or oxidative stress parameters, enabling high-contrast microangiography imaging [7]. This biocompatibility profile combined with AIE brightness makes the monomer a strategic choice for biomedical probe development.

Application

Selection Property

Validation Focus

UV‑photopatternable photonic coatings

UV‑tunable high refractive index and photopatternability

Verify n, Δn, and photopatterning resolution

Trace explosive detection research

Superamplified quenching in AIE polymer network

Verify KSV and detection limit for nitroaromatics

CPL‑based 3D display and anti‑counterfeiting

Chiral polymer with tunable high glum

Measure glum and solvent‑composition response

In vivo fluorescence imaging (model organisms)

Red‑emissive conjugated polymer nanoparticles

Verify imaging contrast and organism‑level endpoints

• [1] Zhang, Y.; Zhao, E.; Deng, H.; Lam, J. W. Y.; Tang, B. Z. Polym. Chem. 2016, 7, 2492–2500. View Source
• [2] Hu, R.; Lam, J. W. Y.; Liu, J.; Sung, H. H. Y.; Williams, I. D.; Yue, Z.; Wong, K. S.; Yuen, M. M. F.; Tang, B. Z. Polym. Chem. 2012, 3, 1481–1489. View Source
• [3] Hu, R.; Lam, J. W. Y.; Liu, J.; Sung, H. H. Y.; Williams, I. D.; Yue, Z.; Wong, K. S.; Yuen, M. M. F.; Tang, B. Z. Polym. Chem. 2012, 3, 1481–1489. View Source
• [4] Yuan, W. Z.; Hu, R.; Lam, J. W. Y.; Xie, N.; Jim, C. K. W.; Tang, B. Z. Chem. Eur. J. 2012, 18, 2847–2856. View Source
• [5] Roose, J.; Tang, B. Z.; Wong, K. S. In Handbook of Aggregation-Induced Emission; Tang, B. Z., Ed.; Wiley, 2022; Vol. 3, pp 131–157. View Source
• [6] Yang, D.; Zhang, S.; Hu, Y.; Chen, J.; Bao, B.; Yuwen, L.; Weng, L.; Cheng, Y.; Wang, L. RSC Adv. 2016, 6, 114580–114586. View Source
• [7] Yang, D.; Zhang, S.; Hu, Y.; Chen, J.; Bao, B.; Yuwen, L.; Weng, L.; Cheng, Y.; Wang, L. RSC Adv. 2016, 6, 114580–114586 (zebrafish embryo data). View Source